Murrayacoumarin B
Overview
Description
Murrayacoumarin B is a natural product found in Murraya koenigii and Murraya siamensis with data available.
Scientific Research Applications
Anti-Tumor Properties
Murrayacoumarin B has been identified as a compound with significant potential in cancer research. A study found that it exhibited notable cytotoxicity against human leukemia HL-60 cells, suggesting its role in inducing apoptosis (programmed cell death) in these cells. This apoptosis was mediated through the mitochondrial pathway, involving the activation of caspase-9 and caspase-3 enzymes. The findings indicate that Murrayacoumarin B could be a promising agent in leukemia treatment or as a part of broader cancer therapy (Murata et al., 2008).
Coumarin Derivatives in Pain Relief
While not directly related to Murrayacoumarin B, research on other coumarin derivatives from the Murraya genus has shown promising results in pain therapy. For example, a study identified a novel coumarin derivative that could activate the nociceptor TRPV1 channel and reverse inflammatory pain in mice. This suggests the potential of Murrayacoumarin B and similar compounds in developing new pain relief methods (Ning-ning Wei et al., 2015).
Implications in Inflammation and Neuroinflammation
Research on various coumarin compounds from the Murraya genus, including Murrayacoumarin B, has shown potential anti-inflammatory effects. Some studies have highlighted the role of these compounds in inhibiting the production of nitric oxide in lipopolysaccharide-induced microglial cells, indicating their relevance in addressing neuroinflammatory conditions (Zeng et al., 2015).
Potential in Cancer Metastasis Chemoprevention
Another promising area of research for Murrayacoumarin B is its role in cancer metastasis chemoprevention. A study on Murraya exotica, which contains various coumarin derivatives, suggested that compounds like Murrayacoumarin B could be efficient in slowing down cancer metastasis, a crucial aspect of cancer treatment often overlooked in favor of cytotoxic approaches (He et al., 2016).
properties
Product Name |
Murrayacoumarin B |
|---|---|
Molecular Formula |
C19H18O7 |
Molecular Weight |
358.3 g/mol |
IUPAC Name |
8-hydroxy-7-[[3-methyl-3-[(4-methylidene-5-oxooxolan-2-yl)methyl]oxiran-2-yl]methoxy]chromen-2-one |
InChI |
InChI=1S/C19H18O7/c1-10-7-12(24-18(10)22)8-19(2)14(26-19)9-23-13-5-3-11-4-6-15(20)25-17(11)16(13)21/h3-6,12,14,21H,1,7-9H2,2H3 |
InChI Key |
RYBFLVMGRQCAQI-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C(O1)COC2=C(C3=C(C=C2)C=CC(=O)O3)O)CC4CC(=C)C(=O)O4 |
synonyms |
murrayacoumarin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[3,5-Dimethoxy-4-[[(E)-3,7-dimethyl-2,6-octadienyl]oxy]phenyl]propenal](/img/structure/B1248783.png)
![10-[(2-Methyl-2'-trifluoromethyl-[1,1'-biphenyl]-4-yl)carbonyl]-10,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-3-carboxylic acid bis-(2-hydroxy-ethyl)-amide](/img/structure/B1248799.png)
![(9Z,12Z)-N-[2-(4-methylphenyl)-1-phenylethyl]octadeca-9,12-dienamide](/img/structure/B1248802.png)
